(5-(2-Fluorophenyl)-1H-1,2,4-triazol-3-yl)(p-tolyl)methanamine

• Molecular Formula: C16H15FN4
• Molecular Weight: 282.32 g/mol
• IUPAC Name: [3-(2-fluorophenyl)-1H-1,2,4-triazol-5-yl]-(4-methylphenyl)methanamine
• InChI: InChI=1S/C16H15FN4/c1-10-6-8-11(9-7-10)14(18)16-19-15(20-21-16)12-4-2-3-5-13(12)17/h2-9,14H,18H2,1H3,(H,19,20,21)
• InChI Key: DVNGERCDPPFZLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=NC(=NN2)C3=CC=CC=C3F)N

Description

(5-(2-Fluorophenyl)-1H-1,2,4-triazol-3-yl)(p-tolyl)methanamine is a triazole-based compound featuring a 2-fluorophenyl group at the 5-position of the triazole ring and a p-tolyl (4-methylphenyl) group attached to the methanamine moiety. This structure combines aromatic and heterocyclic components, which are common in bioactive molecules targeting receptors or enzymes.

Biological Activity

(5-(2-Fluorophenyl)-1H-1,2,4-triazol-3-yl)(p-tolyl)methanamine is a compound of significant interest due to its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies, providing a comprehensive overview of the current research landscape.

Chemical Structure and Properties

The compound features a triazole ring, which is known for its role in various biological interactions. The presence of the fluorophenyl and toluidine groups enhances its lipophilicity and may influence its binding affinity to biological targets.

Property	Value
Molecular Formula	C15H15FN4
Molecular Weight	272.30 g/mol
IUPAC Name	(5-(2-Fluorophenyl)-1H-1,2,4-triazol-3-yl)(p-tolyl)methanamine

Synthesis

The synthesis of (5-(2-Fluorophenyl)-1H-1,2,4-triazol-3-yl)(p-tolyl)methanamine typically involves multi-step reactions starting from readily available precursors. The process often utilizes methods such as microwave-assisted synthesis to enhance yield and reduce reaction times.

Antifungal Properties

Research indicates that compounds with similar structural motifs exhibit antifungal activity by inhibiting the enzyme lanosterol demethylase, crucial for ergosterol biosynthesis in fungi. Preliminary studies suggest that (5-(2-Fluorophenyl)-1H-1,2,4-triazol-3-yl)(p-tolyl)methanamine may possess similar properties.

Anticancer Activity

The triazole moiety has been linked to anticancer effects through the inhibition of specific kinases involved in cancer cell proliferation. A study demonstrated that derivatives of triazoles showed promising results against various cancer cell lines, indicating potential applicability in cancer therapeutics.

Case Studies

• Antifungal Activity Study : A recent study evaluated the efficacy of several triazole derivatives against Candida albicans. The results indicated that certain derivatives had significant antifungal activity, suggesting that (5-(2-Fluorophenyl)-1H-1,2,4-triazol-3-yl)(p-tolyl)methanamine could be a candidate for further investigation .
• Anticancer Screening : In a screening of various triazole compounds against breast cancer cell lines, it was found that some exhibited IC50 values in the low micromolar range. This suggests that modifications to the triazole structure could enhance potency and selectivity .

Comparison with Similar Compounds

Substituent Analysis :

• 2-Fluorophenyl vs.
• m-Tolyl vs. p-Tolyl : The meta-methyl group (m-tolyl) alters steric and electronic effects, which may influence binding to targets like phosphodiesterases (PDEs) .
• Methoxy vs. Methyl : The 3-methoxyphenyl analog introduces polarity, which could affect solubility and interaction with polar active sites .